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Compound of Interest

Compound Name: 4-Octadecylmorpholine

CAS No.: 16528-77-1

Cat. No.: B093300

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Data Gap for 4-
Octadecylmorpholine
As a Senior Application Scientist, it is imperative to begin this guide with a statement on the

current state of toxicological data for 4-Octadecylmorpholine (CAS No. 16528-77-1). A

thorough review of publicly available scientific literature and regulatory databases reveals a

significant lack of specific toxicological studies for this long-chain derivative of morpholine.

Direct extrapolation of data from the parent compound, morpholine, is scientifically unsound

due to the substantial differences in physicochemical properties conferred by the C18 alkyl

chain. This octadecyl group is expected to drastically alter the absorption, distribution,

metabolism, and excretion (ADME) profile, and consequently, the toxicological properties of the

molecule.

Therefore, this guide is structured to provide a scientifically rigorous framework for the

comprehensive toxicological evaluation of 4-Octadecylmorpholine. It will leverage established

international testing guidelines to outline the necessary studies for a thorough safety
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assessment. We will begin by examining the known physicochemical properties of 4-
Octadecylmorpholine and the toxicological profile of its core structure, morpholine, to provide

context. The core of this document will then present a detailed roadmap of recommended

toxicological studies, complete with methodologies and data interpretation insights.

Physicochemical Characterization of 4-
Octadecylmorpholine
A fundamental understanding of a compound's physicochemical properties is the cornerstone

of any toxicological assessment, as it informs potential routes of exposure, bioavailability, and

distribution in biological systems.

Property Value Source

Molecular Formula C22H45NO PubChem

Molecular Weight 339.61 g/mol Sigma-Aldrich

CAS Number 16528-77-1 PubChem

Appearance

Not specified, likely a waxy

solid or viscous liquid at room

temperature

Inferred from structure

Melting Point ~25 °C Smolecule[1]

Boiling Point ~200 °C at 4 Torr Smolecule[1]

Water Solubility

Expected to be low due to the

long hydrophobic octadecyl

chain

Inferred from structure

Log Kow (Octanol-Water

Partition Coefficient)

Not experimentally determined,

but predicted to be high
Inferred from structure

The long alkyl chain suggests that 4-Octadecylmorpholine will be highly lipophilic, indicating a

potential for absorption through the skin and accumulation in fatty tissues. Its low predicted

water solubility will influence its environmental fate and its behavior in aqueous biological

media.
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Toxicological Profile of Structurally Related
Compounds: Morpholine
While not directly applicable, understanding the toxicology of the parent heterocycle,

morpholine, can highlight potential hazards associated with this chemical class. Morpholine is a

versatile industrial chemical used as a corrosion inhibitor, solvent, and in the synthesis of other

chemicals.

It is crucial to reiterate that the following data for morpholine should not be used as a surrogate

for 4-Octadecylmorpholine data but rather as a guide for potential endpoints of concern.
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Toxicological Endpoint Key Findings for Morpholine

Acute Oral Toxicity

Harmful if swallowed. LD50 in rats is reported as

1,050 mg/kg to 1,900 mg/kg.[2][3] Classified as

Category 4 by WHMIS.[2]

Acute Dermal Toxicity

Toxic in contact with skin. LD50 in rabbits is

approximately 500 mg/kg.[2][3] Classified as

Category 3 by WHMIS.[2]

Acute Inhalation Toxicity
Toxic if inhaled.[3] LC50 values in rats are in the

range of 8000-28,500 mg/m³.[4]

Skin Corrosion/Irritation

Causes severe skin burns and eye damage.[3]

[5] Classified as Category 1A for skin corrosion.

[2]

Serious Eye Damage/Irritation
Causes serious eye damage.[3] Classified as

Category 1.[2]

Genotoxicity

Generally considered not mutagenic in bacterial

reverse mutation assays (Ames test).[4]

However, some evidence of weak genotoxicity

in other in vitro systems has been reported.[6]

Carcinogenicity

Not classifiable as to its carcinogenicity to

humans (IARC Group 3).[6] There is inadequate

evidence for carcinogenicity in experimental

animals.[4][6]

Reproductive/Developmental Toxicity

Suspected of damaging fertility or the unborn

child.[7] No definitive conclusions from available

studies.

The primary hazards associated with morpholine are its corrosive nature and its acute toxicity

via oral, dermal, and inhalation routes. The genotoxic and carcinogenic potential appears to be

low. For 4-Octadecylmorpholine, the addition of the long alkyl chain may mitigate the

corrosive properties but could introduce other toxicities related to its surface-active properties

or potential for bioaccumulation.
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Recommended Toxicological Evaluation of 4-
Octadecylmorpholine: A Phased Approach
A comprehensive toxicological evaluation should follow a stepwise approach, starting with

acute toxicity and moving towards more complex endpoints like chronic toxicity and

carcinogenicity. The following testing strategy is based on internationally recognized OECD

Guidelines for the Testing of Chemicals.[8][9]

Phase 1: Foundational Toxicity Phase 2: Genotoxicity

Phase 3: Repeated Dose Toxicity

Phase 4: Long-term & Reproductive Toxicity

Acute Oral Toxicity
(OECD 423/425)

Repeated Dose 28-Day
Oral Toxicity Study

(OECD 407)

Acute Dermal Toxicity
(OECD 402)

Acute Inhalation Toxicity
(OECD 403)

Skin Corrosion/Irritation
(OECD 439/404)

Eye Corrosion/Irritation
(OECD 492/405)

Skin Sensitization
(OECD 429)

Bacterial Reverse Mutation Test
(Ames Test - OECD 471)

In Vitro Mammalian
Chromosomal Aberration Test

(OECD 473)

In Vivo Mammalian Erythrocyte
Micronucleus Test

(OECD 474)

Repeated Dose 90-Day
Oral Toxicity Study

(OECD 408)

Reproduction/Developmental
Toxicity Screening Test

(OECD 421/422)

Carcinogenicity Study
(OECD 451)

Developmental Toxicity Study
(OECD 414)
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Caption: A phased approach to the toxicological evaluation of 4-Octadecylmorpholine.

Phase 1: Foundational Toxicity Studies
This initial phase aims to characterize the acute hazards of 4-Octadecylmorpholine.

Guideline: OECD Test Guideline 423 (Acute Toxic Class Method) or 425 (Up-and-Down

Procedure).[10][11]

Rationale: To determine the intrinsic toxicity of the substance after a single oral

administration and to obtain information on the dose-response relationship. This information

is crucial for classification and labeling and for selecting dose levels for repeated-dose

studies.

Experimental Protocol (OECD 423):

Test Animals: Healthy, young adult rodents (usually rats), single sex (typically females).

Housing: House animals individually or in small groups with controlled temperature,

humidity, and light cycle. Provide standard diet and water ad libitum.

Dose Administration: Administer the test substance in a single dose by gavage. The

substance should be dissolved or suspended in a suitable vehicle (e.g., corn oil,

considering its lipophilicity).

Dose Levels: Start with a predetermined dose (e.g., 300 mg/kg). The subsequent dose

levels (e.g., 2000 mg/kg) depend on the outcome of the initial dose group.

Procedure: Use a stepwise procedure with 3 animals per step. The outcome of each step

determines the next step.

Observations: Observe animals for mortality, clinical signs of toxicity (changes in skin, fur,

eyes, behavior, etc.), and body weight changes for at least 14 days.[10]

Necropsy: Perform a gross necropsy on all animals at the end of the observation period.

Endpoint: Estimation of the LD50 (median lethal dose) and identification of the toxic class.
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Guideline: OECD Test Guideline 439 (In Vitro Skin Irritation) and 492 (Reconstructed human

Cornea-like Epithelium test method). If in vitro results are inconclusive, in vivo studies

(OECD 404 and 405) may be considered.

Rationale: To assess the potential of 4-Octadecylmorpholine to cause local irritation or

corrosion upon contact with skin and eyes. Given the expected surfactant properties, this is a

critical endpoint.

Experimental Protocol (OECD 439 - In Vitro):

Test System: Reconstituted human epidermis model.

Procedure: Apply the test substance topically to the tissue surface.

Exposure: Expose the tissue to the substance for a defined period.

Endpoint: Measure cell viability using a quantitative method (e.g., MTT assay). A reduction

in cell viability below a certain threshold indicates an irritant potential.

Phase 2: Genotoxicity Assessment
This phase evaluates the potential of 4-Octadecylmorpholine to induce genetic mutations or

chromosomal damage.

Standard Genotoxicity Testing Battery

Gene Mutation
(Ames Test - OECD 471)

Chromosomal Damage (In Vitro)
(OECD 473 or 487)

If positive or equivocal Chromosomal Damage (In Vivo)
(Micronucleus Test - OECD 474)

If positive or equivocal

Click to download full resolution via product page

Caption: A standard workflow for genotoxicity assessment.

Guideline: OECD Test Guideline 471.
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Rationale: To detect gene mutations (point mutations) induced by the test substance. It is a

widely used initial screening test for genotoxicity.

Experimental Protocol:

Test System: Strains of Salmonella typhimurium and Escherichia coli with specific

mutations that render them unable to synthesize an essential amino acid.

Metabolic Activation: Conduct the test with and without an exogenous metabolic activation

system (S9 mix) to mimic mammalian metabolism.

Procedure: Expose the bacterial strains to various concentrations of 4-
Octadecylmorpholine.

Endpoint: Count the number of revertant colonies (colonies that have regained the ability

to grow in the absence of the essential amino acid). A significant, dose-related increase in

revertant colonies indicates a mutagenic potential.

Phase 3: Repeated Dose Toxicity
This phase assesses the effects of sub-chronic exposure to 4-Octadecylmorpholine.

Guideline: OECD Test Guideline 407.[9]

Rationale: To provide information on the potential health hazards likely to arise from repeated

exposure over a relatively short period. It helps to identify target organs and to establish a

No-Observed-Adverse-Effect Level (NOAEL).

Experimental Protocol:

Test Animals: Rodents (usually rats), with at least 5 animals of each sex per dose group.

Dose Administration: Administer the test substance daily by gavage for 28 days.

Dose Levels: At least three dose levels and a control group. Dose levels are selected

based on the results of acute toxicity studies.

Observations: Monitor clinical signs, body weight, food and water consumption daily.
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Clinical Pathology: At the end of the study, collect blood for hematology and clinical

chemistry analysis.

Pathology: Conduct a full gross necropsy on all animals. Weigh major organs. Collect a

comprehensive set of tissues for histopathological examination.

Endpoint: Identification of target organs, characterization of the dose-response

relationship, and determination of the NOAEL.

Phase 4: Long-Term and Reproductive Toxicity
If the results from the previous phases and the intended use of the compound warrant it, further

long-term studies may be necessary.

Guideline: OECD Test Guideline 421 or 422.[9]

Rationale: To provide initial information on the potential effects on male and female

reproductive performance such as gonadal function, mating behavior, conception,

development of the conceptus, and parturition.

Experimental Protocol (OECD 421):

Test Animals: Rats, with groups of males and females.

Dose Administration: Administer the substance to males for four weeks and to females for

two weeks prior to mating, during mating, gestation, and lactation.

Endpoints: Evaluate effects on mating performance, fertility, length of gestation, litter size,

and pup viability and growth. Conduct gross necropsy and histopathology on the parent

animals.

Ecotoxicological Assessment
Given the potential for environmental release, an assessment of the ecotoxicity of 4-
Octadecylmorpholine is also warranted, especially considering its expected low water

solubility and high lipophilicity, which suggest a potential for persistence and bioaccumulation.

Key studies would include:
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Toxicity to aquatic organisms: Acute toxicity to fish (OECD 203), daphnia (OECD 202), and

algae (OECD 201).

Ready Biodegradability: (OECD 301) to assess its persistence in the environment.

Conclusion
The toxicological profile of 4-Octadecylmorpholine is currently undefined. This guide provides

a comprehensive and scientifically sound framework for its evaluation, based on established

international guidelines. The lipophilic nature of this compound suggests that dermal absorption

and bioaccumulation are key considerations. A phased testing approach, starting with acute

toxicity and progressing to repeated-dose and reproductive toxicity studies, is recommended to

build a complete safety profile. The insights gained from such a program are essential for any

risk assessment and for ensuring the safe handling and use of this compound in research and

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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